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Compound of Interest
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Cat. No.: B167021

For Researchers, Scientists, and Drug Development Professionals

Abstract

Triphenylmethanethiol, also known as trityl mercaptan, is a sterically hindered organosulfur
compound with significant applications in organic synthesis, particularly as a protecting group
for thiols. This technical guide provides a comprehensive overview of its chemical structure,
formula, physicochemical properties, and detailed experimental protocols for its synthesis and
characterization. Spectroscopic data, including Nuclear Magnetic Resonance (NMR) and
Infrared (IR) spectroscopy, are presented and analyzed. Furthermore, key reactions of
triphenylmethanethiol are discussed, highlighting its utility in synthetic chemistry.

Chemical Structure and Formula

Triphenylmethanethiol is characterized by a central carbon atom bonded to three phenyl rings
and a sulfhydryl (-SH) group. The bulky triphenylmethyl (trityl) group confers unique steric and
electronic properties to the molecule.

Chemical Formula: Ci9H16S[1]
Structure:

Caption: Chemical structure of triphenylmethanethiol.
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Molecular Weight: 276.40 g/mol [2][3][4]

Nomenclature:

o |[UPAC Name: Triphenylmethanethiol[1]

o Common Names: Trityl mercaptan, Triphenylmethyl mercaptan, Tritylthiol[3]
e CAS Number: 3695-77-0[3]

Physicochemical Properties

The physical and chemical properties of triphenylmethanethiol are summarized in the table
below.

Property Value Reference(s)

White to faint beige or cream
Appearance _ [5]
crystalline powder

Melting Point 103-107 °C [1114]

Insoluble in water; Soluble in

Solubility organic solvents like ethanol [5]
and ether.
pKa 8.87 £ 0.10 (Predicted) [5]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of
triphenylmethanethiol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR (Solvent: CDCIs): The proton NMR spectrum of triphenylmethanethiol is expected to
show signals for the aromatic protons of the three phenyl rings and a signal for the thiol proton.
The aromatic protons typically appear as a complex multiplet in the range of & 7.2-7.5 ppm.
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The thiol proton (SH) signal is a singlet and its chemical shift can vary depending on

concentration and solvent, but is typically found around & 2.0-3.0 ppm.

13C NMR (Solvent: Chloroform-d): The carbon NMR spectrum provides information about the

carbon framework of the molecule.

Chemical Shift (ppm)

Assignment

~145 Quaternary carbons of the phenyl rings
~130 ortho-Carbons of the phenyl rings
~128 meta-Carbons of the phenyl rings
~127 para-Carbons of the phenyl rings

~65 Central quaternary carbon (C-S)

Note: Exact chemical shifts can vary slightly

based on experimental conditions.[6]

Infrared (IR) Spectroscopy

The IR spectrum of triphenylmethanethiol displays characteristic absorption bands

corresponding to its functional groups.

Wavenumber (cm~—?)

Assighment

~3050

Aromatic C-H stretch

~2570

S-H stretch (thiol)

~1595, 1490, 1445

Aromatic C=C ring stretch

~700-800

C-H out-of-plane bending

Data obtained from the NIST/EPA Gas-Phase

Infrared Database.[7]

Mass Spectrometry
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Electron ionization mass spectrometry (EI-MS) of triphenylmethanethiol would show a
molecular ion peak (M*) at m/z 276. The most prominent peak in the mass spectrum is often
the triphenylmethyl (trityl) cation at m/z 243, formed by the loss of the SH radical. Further
fragmentation of the trityl cation can lead to peaks corresponding to the loss of phenyl groups.

Experimental Protocols
Synthesis of Triphenylmethanethiol

Triphenylmethanethiol can be synthesized via a nucleophilic substitution reaction using
triphenylmethyl chloride (trityl chloride) and a source of hydrosulfide.

Reaction Scheme: (CeHs)sCCl + NaSH - (CeHs)sCSH + NaCl

Triphenylmethyl Chioride - _ | Acidic Workup Extraction with ~ » . ¥
+Sodium Hydrosulide > Reaction in Ethanol/Water (e, diute HO) [ organic Solvent [ —>|  Ding over Na:S0s > Recrystalization 2 Triphenyimethanethiol

Click to download full resolution via product page
Caption: Experimental workflow for the synthesis of triphenylmethanethiol.
Detailed Protocol:

» Dissolution of Reactant: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve triphenylmethyl chloride in a suitable solvent such as ethanol.

» Addition of Nucleophile: Prepare a solution of sodium hydrosulfide (NaSH) in a mixture of
ethanol and water. Add this solution dropwise to the stirred solution of triphenylmethyl
chloride at room temperature.

o Reaction: After the addition is complete, heat the reaction mixture to reflux for a specified
period (e.g., 2-3 hours) to ensure the completion of the reaction. Monitor the reaction
progress using thin-layer chromatography (TLC).

o Work-up: After cooling the reaction mixture to room temperature, pour it into a beaker
containing ice-water. Acidify the mixture with a dilute acid (e.g., 1 M HCI) to protonate the

thiolate and precipitate the crude product.
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« Isolation: Collect the precipitated solid by vacuum filtration and wash it with cold water to
remove any inorganic salts.

 Purification: Recrystallize the crude product from a suitable solvent system, such as ethanol
or a mixture of ethanol and water, to obtain pure triphenylmethanethiol.

o Characterization: Confirm the identity and purity of the product using melting point
determination and spectroscopic methods (NMR, IR).

Key Reactions of Triphenylmethanethiol

The thiol group in triphenylmethanethiol can undergo various reactions, making it a versatile
intermediate in organic synthesis.

Triphenylmethanethiol
((CeHs)3sCSH)

/SOzClz\ HNO2

Reactions

Triphenylmethanesulfenyl Chloride S-Nitrosotriphenylmethanethiol

((CeH5)3CSCl)

((CsHs)sCSNO)

Triphenylmethanesulfenamide
((CeHs)3CSNH-2)

Click to download full resolution via product page
Caption: Key reactions of triphenylmethanethiol.
Experimental Protocol for the Synthesis of Triphenylmethanesulfenyl Chloride:

* Reaction Setup: In a fume hood, dissolve triphenylmethanethiol in a dry, inert solvent such
as dichloromethane in a flask equipped with a dropping funnel and a nitrogen inlet.
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» Addition of Reagent: Cool the solution in an ice bath and add sulfuryl chloride (SO2Cl2)
dropwise with stirring.

» Reaction Monitoring: Allow the reaction to proceed at low temperature until completion,
which can be monitored by the disappearance of the starting material on TLC.

o Work-up and Isolation: Carefully quench the reaction with a suitable reagent. The product,
triphenylmethanesulfenyl chloride, is often used in situ for further reactions due to its
reactivity.[1]

Applications in Drug Development and Research

The primary application of triphenylmethanethiol in research and drug development is its use
as a protecting group for the thiol functionality, particularly in peptide synthesis. The bulky trityl
group effectively masks the nucleophilic and easily oxidizable thiol group of cysteine residues
during peptide chain elongation. The trityl group can be readily removed under acidic
conditions to regenerate the free thiol.

Conclusion

Triphenylmethanethiol is a valuable reagent in organic chemistry with a well-defined chemical
structure and a range of useful properties. The synthetic protocols provided in this guide offer a
practical approach to its preparation and derivatization. A thorough understanding of its
spectroscopic characteristics is essential for its unambiguous identification. Its role as a thiol-
protecting group continues to be significant in the synthesis of complex molecules, including
peptides and other pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Triphenylmethanethiol:
Chemical Structure, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b167021#triphenylmethanethiol-chemical-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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